Cas no 21926-00-1 (thian-4-amine)
Thian-4-amine is a heterocyclic amine featuring a sulfur-containing six-membered ring, which serves as a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework enables functionalization at both the amine and thiane positions, facilitating the development of bioactive compounds, ligands, and catalysts. The presence of sulfur enhances chelating properties, making it useful in coordination chemistry. Additionally, its stability and moderate reactivity allow for selective modifications under controlled conditions. Thian-4-amine is particularly valuable in medicinal chemistry for constructing pharmacophores with potential CNS activity. Its well-defined synthetic routes and compatibility with standard purification methods ensure consistent quality for research and industrial use.
thian-4-amine structure
Product Name:thian-4-amine
CAS No:21926-00-1
MF:C5H11NS
MW:117.21253991127
MDL:MFCD07371524
CID:51917
PubChem ID:418807
Update Time:2025-10-04
thian-4-amine Chemical and Physical Properties
Names and Identifiers
-
- Tetrahydro-2H-thiopyran-4-amine
- Tetrahydrothiopyran-4-ylamine
- 4-AMINOTETRAHYDRO-2H-THIOPYRAN
- Dibenzocyclooctyne-aMine for Copper-free Click CheMistry
- thian-4-amine
- (tetrahydro-2H-thiopyran-4-yl)amine
- 4-amino-2,3,4,5-tetrahydrothiopyran
- 4-AMINOTETRAHYDROTHIOPYRAN
- Tetrahydro-thiopyran-4-ylamin
- Tetrahydro-thiopyran-4-ylamine
- Synonyms4-Aminotetrahydro-2H-thiopyran
- 21926-00-1
- FT-0649838
- EN300-57160
- Tetrahydrothiopyran-4-ylamine, AldrichCPR
- J-014361
- AMY3238
- RPIXOLUIHUFDOY-UHFFFAOYSA-N
- 2H-Thiopyran-4-amine, tetrahydro-
- SCHEMBL384354
- AKOS000174928
- CS-W000397
- MFCD07371524
- DTXSID80329246
- AB32569
- A4694
- PS-6059
- F15695
- SY128860
- DB-013030
-
- MDL： MFCD07371524
- Inchi： 1S/C5H11NS/c6-5-1-3-7-4-2-5/h5H,1-4,6H2
- InChI Key： RPIXOLUIHUFDOY-UHFFFAOYSA-N
- SMILES： S1CCC(CC1)N
Computed Properties
- Exact Mass: 117.06100
- Monoisotopic Mass: 117.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 50
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.3A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 0°C
- Boiling Point: 192.9 ℃ at 760 mmHg
- Flash Point: 0°C
- Refractive Index: 1.524
- PSA: 51.32000
- LogP: 1.54100
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
thian-4-amine Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： R20/21/22;R36/37/38
- Safety Instruction： S22-S26-S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S22;S26;S36/37/39
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
thian-4-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
thian-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0154-1g |
Tetrahydro-thiopyran-4-ylamine |
21926-00-1 | 96% | 1g |
763.24CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0154-5g |
Tetrahydro-thiopyran-4-ylamine |
21926-00-1 | 96% | 5g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0154-25g |
Tetrahydro-thiopyran-4-ylamine |
21926-00-1 | 96% | 25g |
8141.21CNY | 2021-05-07 | |
| Chemenu | CM181903-5g |
4-Aminotetrahydro-2H-thiopyran |
21926-00-1 | 95% | 5g |
$267 | 2021-08-05 | |
| Chemenu | CM181903-10g |
4-Aminotetrahydro-2H-thiopyran |
21926-00-1 | 95% | 10g |
$445 | 2021-08-05 | |
| Chemenu | CM181903-25g |
4-Aminotetrahydro-2H-thiopyran |
21926-00-1 | 95% | 25g |
$800 | 2021-08-05 | |
| Alichem | A119001507-5g |
Tetrahydro-2H-thiopyran-4-amine |
21926-00-1 | 95% | 5g |
$293.55 | 2023-09-02 | |
| Alichem | A119001507-10g |
Tetrahydro-2H-thiopyran-4-amine |
21926-00-1 | 95% | 10g |
$499.80 | 2023-09-02 | |
| Alichem | A119001507-25g |
Tetrahydro-2H-thiopyran-4-amine |
21926-00-1 | 95% | 25g |
$897.75 | 2023-09-02 | |
| Chemenu | CM181903-1g |
4-Aminotetrahydro-2H-thiopyran |
21926-00-1 | 95%+ | 1g |
$71 | 2022-06-11 |
thian-4-amine Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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